2-(((4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)thio)methyl)-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one

• Molecular Formula: C32H28N4O2S
• Molecular Weight: 532.7 g/mol
• IUPAC Name: 2-[(4-oxo-3-phenylquinazolin-2-yl)sulfanylmethyl]spiro[3,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one
• InChI: InChI=1S/C32H28N4O2S/c37-29-27-28(23-14-6-5-11-21(23)19-32(27)17-9-2-10-18-32)34-26(35-29)20-39-31-33-25-16-8-7-15-24(25)30(38)36(31)22-12-3-1-4-13-22/h1,3-8,11-16H,2,9-10,17-20H2,(H,34,35,37)
• InChI Key: WTWPOOORTLJQCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)NC(=N4)CSC5=NC6=CC=CC=C6C(=O)N5C7=CC=CC=C7

Description

2-(((4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)thio)methyl)-3H-spiro[benzo[h]quinazoline-5,1’-cyclohexan]-4(6H)-one is a complex organic compound that belongs to the class of spiro compounds. These compounds are characterized by a unique structure where two rings are connected through a single atom. The compound’s structure includes a quinazoline moiety, which is known for its biological activity and potential therapeutic applications.

Preparation Methods

The synthesis of 2-(((4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)thio)methyl)-3H-spiro[benzo[h]quinazoline-5,1’-cyclohexan]-4(6H)-one involves multiple steps. The starting materials typically include 4-oxo-3-phenyl-3,4-dihydroquinazoline and benzo[h]quinazoline derivatives. The reaction conditions often require the use of thio reagents and cyclization agents under controlled temperature and pressure. Industrial production methods may involve the use of catalysts to enhance the reaction rate and yield.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common reagents and conditions for these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and specific temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions include various derivatives of the original compound, which may exhibit different biological or chemical properties.

Scientific Research Applications

2-(((4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)thio)methyl)-3H-spiro[benzo[h]quinazoline-5,1’-cyclohexan]-4(6H)-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may inhibit or activate certain enzymes, receptors, or signaling pathways, leading to its observed biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar compounds to 2-(((4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)thio)methyl)-3H-spiro[benzo[h]quinazoline-5,1’-cyclohexan]-4(6H)-one include other spiro compounds and quinazoline derivatives. These compounds share structural similarities but may differ in their biological activities and chemical properties. The uniqueness of this compound lies in its specific spiro structure and the presence of both quinazoline and benzo[h]quinazoline moieties, which contribute to its distinct chemical and biological characteristics.